Cas no 1249758-55-1 (2-Chloro-N-(1-methyl-piperidin-3-ylmethyl)-acetamide)
2-Chloro-N-(1-methyl-piperidin-3-ylmethyl)-acetamide Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-n-(1-methyl-piperidin-3-ylmethyl)-acetamide
- 2-Chloro-N-((1-methylpiperidin-3-yl)methyl)acetamide
- AM91367
- 2-Chloro-N-(1-methylpiperidin-3-ylmethyl)acetamide
- 2-Chloro-N-(1-methyl-piperidin-3-ylmethyl)-acetamide
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- Inchi: 1S/C9H17ClN2O/c1-12-4-2-3-8(7-12)6-11-9(13)5-10/h8H,2-7H2,1H3,(H,11,13)
- InChI Key: LZFOLQYMEGVITR-UHFFFAOYSA-N
- SMILES: ClCC(NCC1CN(C)CCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 175
- Topological Polar Surface Area: 32.299
2-Chloro-N-(1-methyl-piperidin-3-ylmethyl)-acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 082644-500mg |
2-Chloro-N-(1-methyl-piperidin-3-ylmethyl)-acetamide |
1249758-55-1 | 500mg |
£320.00 | 2022-03-01 | ||
| Chemenu | CM490615-1g |
2-Chloro-N-((1-methylpiperidin-3-yl)methyl)acetamide |
1249758-55-1 | 97% | 1g |
$628 | 2022-09-03 |
2-Chloro-N-(1-methyl-piperidin-3-ylmethyl)-acetamide Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 2-Chloro-N-(1-methyl-piperidin-3-ylmethyl)-acetamide
2-Chloro-N-(1-methyl-piperidin-3-ylmethyl)-acetamide: A Comprehensive Overview
The compound 2-Chloro-N-(1-methyl-piperidin-3-ylmethyl)-acetamide, identified by the CAS registry number CAS No. 1249758-55-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule is characterized by a piperidine ring, a methyl group, and an acetamide moiety, with a chlorine atom substituent at the second position of the acetyl group.
Recent studies have highlighted the importance of 2-Chloro-N-(1-methyl-piperidin-3-ylmethyl)-acetamide in various biological systems. Researchers have explored its role as a potential therapeutic agent, particularly in the context of central nervous system disorders. The compound's ability to interact with specific receptors and enzymes makes it a promising candidate for drug design.
The synthesis of CAS No. 1249758-55-1 involves a multi-step process that includes nucleophilic substitution and amide bond formation. These steps are critical in ensuring the stability and purity of the final product. The use of advanced synthetic techniques has improved the yield and quality of this compound, making it more accessible for further research.
In terms of pharmacokinetics, 2-Chloro-N-(1-methyl-piperidin-3-ylmethyl)-acetamide exhibits favorable absorption and distribution properties, which are essential for its effectiveness as a drug candidate. Studies have shown that the compound has a moderate half-life, indicating its potential for sustained therapeutic effects.
The biological activity of this compound is primarily attributed to its interaction with GABA receptors, which play a crucial role in regulating neuronal excitability. This interaction suggests that CAS No. 1249758-55-1 could be useful in treating conditions such as epilepsy and anxiety disorders.
Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of 2-Chloro-N-(1-methyl-piperidin-3-ylmethyl)-acetamide with various protein targets. These predictions have provided valuable insights into its mechanism of action and potential off-target effects.
In conclusion, CAS No. 1249758-55-1, or 2-Chloro-N-(1-methyl-piperidin-3-ylmethyl)-acetamide, represents a promising molecule with diverse applications in the pharmaceutical industry. Its unique chemical structure, coupled with recent research findings, underscores its potential as a novel therapeutic agent.
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